3-(4-Fluoro-3-methoxycarbonylphenyl)phenol, 95%

• IUPAC Name: methyl 2-fluoro-5-(3-hydroxyphenyl)benzoate
• InChI: InChI=1S/C14H11FO3/c1-18-14(17)12-8-10(5-6-13(12)15)9-3-2-4-11(16)7-9/h2-8,16H,1H3
• InChI Key: MKMAMHNVFPFFCY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC(=CC=C2)O)F
• Molecular Formula: C14H11FO3
• DSSTOX Substance ID: DTXSID50683589
• Molecular Weight: 246.23 g/mol
• CAS RN: 1261975-43-2

Description

3-(4-Fluoro-3-methoxycarbonylphenyl)phenol, 95% (also known as 4-fluoro-3-methoxycarbonylphenol) is an organic compound that has a wide range of applications in the research and development of new drugs and materials. It is a white crystalline solid with a melting point of 183-185 °C. It is a common intermediate in organic synthesis and is used in the synthesis of various active pharmaceutical ingredients. It is also used in the synthesis of a variety of other compounds, including organic dyes, organic pigments, and polymers.

Scientific Research Applications

4-Fluoro-3-methoxycarbonylphenol is used in a variety of scientific research applications. It has been used in the synthesis of several active pharmaceutical ingredients, including the anticonvulsant lacosamide and the anti-inflammatory drug celecoxib. It has also been used in the synthesis of organic dyes and pigments, as well as in the synthesis of polymers. It has been used as a reagent in the synthesis of various compounds, including heterocyclic compounds, amino acids, and peptides.

Mechanism of Action

4-Fluoro-3-methoxycarbonylphenol is an organic compound that is used in the synthesis of a variety of compounds. Its mechanism of action is not well understood, but it is believed to be involved in the formation of covalent bonds between molecules. It is also believed to be involved in the formation of hydrogen bonds between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-fluoro-3-methoxycarbonylphenol are not well understood. However, it has been found to have a number of beneficial effects in laboratory studies. It has been found to have antioxidant activity, and it has been shown to inhibit the growth of certain bacteria and fungi. It has also been found to have anti-inflammatory and anti-cancer effects in laboratory animals.

Advantages and Limitations for Lab Experiments

4-Fluoro-3-methoxycarbonylphenol has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize and is relatively stable. It is also relatively non-toxic and has a low vapor pressure, making it suitable for use in closed systems. However, it is also relatively expensive, and it can be difficult to purify.

Future Directions

There are a number of potential future directions for research involving 4-fluoro-3-methoxycarbonylphenol. One potential direction is to explore its potential as a therapeutic agent. It has already been found to have a number of beneficial effects in laboratory studies, and further research could explore its potential as a drug. Another potential direction is to explore its potential as a catalyst in organic synthesis. It could also be used in the synthesis of other compounds, such as heterocyclic compounds and peptides. Finally, further research could explore its potential as a material for the synthesis of organic dyes and pigments.

Synthesis Methods

4-Fluoro-3-methoxycarbonylphenol can be synthesized from the reaction of 4-fluorophenol and propargyl alcohol in the presence of a base. The reaction is conducted in an inert atmosphere, such as nitrogen or argon, at a temperature of 80-90 °C. The reaction is typically complete in 2-3 hours, and the product is isolated and purified by recrystallization.